2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide

• IUPAC Name: 2-[[5-(2-chlorophenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C16H19ClN4OS/c17-13-9-5-4-8-12(13)15-19-16(21-20-15)23-10-14(22)18-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,22)(H,19,20,21)
• InChI Key: UVEWYFMDSTYUHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NNC(=N2)C3=CC=CC=C3Cl
• Molecular Formula: C16H19ClN4OS
• Molecular Weight: 350.9 g/mol

Description

The compound “2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide” is a derivative of 1,2,4-triazole. Compounds containing the 1,2,4-triazole ring in their structure are characterised by multidirectional biological activity. A large volume of research on triazole and their derivatives has been carried out, proving significant antibacterial activity of this heterocyclic core.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of substituted phenyl-2-chloroacetamides. The compounds were purified by flash chromatography and characterised by spectral and elemental analysis.

Mechanism of Action

Target of Action

ChemDiv2_004522, also known as CBKinase1_003179, HMS2908A24, CBKinase1_015579, 2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide, or HMS1381N12, is a complex compound with multiple potential targets. The primary targets of this compound are likely to be Casein Kinase 1 (CK1) isoforms . CK1 isoforms are known to phosphorylate key regulatory molecules involved in various cellular processes such as cell cycle progression, transcription and translation, the structure of the cytoskeleton, cell-cell adhesion, and receptor-coupled signal transduction .

Mode of Action

The compound’s interaction with its targets involves binding to the CK1 isoforms, thereby influencing their activity. This interaction can lead to changes in the phosphorylation status of the key regulatory molecules, which can subsequently alter their function .

Biochemical Pathways

The affected pathways are numerous due to the wide range of processes regulated by CK1 isoforms. These include pathways related to cell cycle progression, transcription and translation, cytoskeletal structure, cell-cell adhesion, and receptor-coupled signal transduction . The downstream effects of these pathway alterations can lead to changes in cell behavior and function.

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific context, including the type of cell and the presence of other signaling molecules. Given the role of ck1 isoforms in various cellular processes, the effects could potentially include changes in cell cycle progression, gene expression, cell morphology, cell adhesion, and signal transduction .